Cas no 137048-96-5 (5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride)

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its reactive sulfonyl chloride group enables efficient incorporation into heterocyclic frameworks, making it valuable for pharmaceutical and agrochemical applications. The chloro and methyl substituents enhance its stability and reactivity, allowing selective functionalization under controlled conditions. This compound is particularly useful in medicinal chemistry for modifying bioactive molecules, given its ability to introduce sulfonamide moieties with precision. High purity grades ensure consistent performance in synthetic workflows. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride structure

137048-96-5 structure

Product Name:5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride

CAS No:137048-96-5

MF:C₄H₄Cl₂N₂O₂S

MW:215.057757377625

MDL:MFCD09044274

CID:1024770

PubChem ID:16771964

Update Time:2025-05-23

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride
- 5-chloro-1-methylimidazole-4-sulfonyl chloride
- F2158-1665
- SWTLYSQAVQWLET-UHFFFAOYSA-N
- SCHEMBL3016699
- 1H-Imidazole-4-sulfonyl chloride, 5-chloro-1-methyl-
- EN300-31264
- DTXSID90588201
- AKOS000128208
- DB-196410
- CS-0205594
- BS-13443
- 5-chloro-1-methyl-1H-imidazole-4-sulfonylchloride
- AT12195
- 137048-96-5
- MFCD09044274
- A886566
- 5-chloro-1-methyl-4-imidazolesulfonyl chloride
- MDL： MFCD09044274
- Inchi： 1S/C4H4Cl2N2O2S/c1-8-2-7-4(3(8)5)11(6,9)10/h2H,1H3
- InChI Key： SWTLYSQAVQWLET-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CN1C)S(=O)(=O)Cl

Computed Properties

Exact Mass: 213.93700
Monoisotopic Mass: 213.9370539g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 60.3Å²

Experimental Properties

PSA: 60.34000
LogP: 2.08180

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride Security Information

Storage Condition：Sealed in dry,2-8°C

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	043245-250mg	5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride	137048-96-5	95%	250mg	￡300.00	2022-03-01
Chemenu	CM187084-1g	5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride	137048-96-5	95%	1g	$482	2021-08-05
TRC	C372198-10mg	5-chloro-1-methyl-1h-imidazole-4-sulfonyl chloride	137048-96-5		10mg	$ 50.00	2022-04-01
TRC	C372198-50mg	5-chloro-1-methyl-1h-imidazole-4-sulfonyl chloride	137048-96-5		50mg	$ 160.00	2022-04-01
TRC	C372198-100mg	5-chloro-1-methyl-1h-imidazole-4-sulfonyl chloride	137048-96-5		100mg	$ 250.00	2022-04-01
Fluorochem	043245-1g	5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride	137048-96-5	95%	1g	￡750.00	2022-03-01
Chemenu	CM187084-1g	5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride	137048-96-5	95%	1g	$749	2023-02-18
abcr	AB315853-100 mg	5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride; 95%	137048-96-5		100 mg	€246.00	2023-07-19
abcr	AB315853-250 mg	5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride; 95%	137048-96-5		250 mg	€450.00	2023-07-19
Alichem	A069002722-1g	5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride	137048-96-5	95%	1g	440.96 USD	2021-06-01